Cas no 78538-82-6 (9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-)

• Product Name: 9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
• CAS No: 78538-82-6
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 534345
• PubChem ID: 13129467
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxamide, N-(1-methylethyl)-
• N-propan-2-yl-9H-pyrido[3,4-b]indole-3-carboxamide
• N-(Propan-2-yl)-9H-beta-carboline-3-carboxamide
• SCHEMBL11092278
• 78538-82-6
• DTXSID20520558

• Inchi： 1S/C15H15N3O/c1-9(2)17-15(19)13-7-11-10-5-3-4-6-12(10)18-14(11)8-16-13/h3-9,18H,1-2H3,(H,17,19)
• InChI Key： KLAJPBHWTPRQIM-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)NC(C)C

Computed Properties

• Exact Mass: 253.121512110g/mol
• Monoisotopic Mass: 253.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų